Cas no 2097995-93-0 (1-(1-cyclohexylazetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde)

1-(1-Cyclohexylazetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde is a versatile heterocyclic compound featuring a fused azetidine-triazole scaffold with a reactive aldehyde functional group. Its structural complexity, combining a rigid cyclohexyl-substituted azetidine ring with a triazole-carbaldehyde moiety, makes it a valuable intermediate in medicinal chemistry and organic synthesis. The aldehyde group enables further derivatization through condensation or nucleophilic addition reactions, while the triazole core offers potential for click chemistry applications. The cyclohexyl substitution enhances lipophilicity, which may improve membrane permeability in bioactive molecules. This compound is particularly useful in the development of pharmacologically active agents, serving as a key building block for drug discovery and biochemical probes.
1-(1-cyclohexylazetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde structure
2097995-93-0 structure
Product Name:1-(1-cyclohexylazetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde
CAS No:2097995-93-0
MF:C12H18N4O
MW:234.297522068024
CID:6077096
PubChem ID:121208685
Update Time:2025-06-15

1-(1-cyclohexylazetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-(1-cyclohexylazetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde
    • 1H-1,2,3-Triazole-4-carboxaldehyde, 1-(1-cyclohexyl-3-azetidinyl)-
    • AKOS026718087
    • starbld0042007
    • 2097995-93-0
    • F2157-0245
    • 1-(1-cyclohexylazetidin-3-yl)triazole-4-carbaldehyde
    • Inchi: 1S/C12H18N4O/c17-9-10-6-16(14-13-10)12-7-15(8-12)11-4-2-1-3-5-11/h6,9,11-12H,1-5,7-8H2
    • InChI Key: SWQWANJFULNPSL-UHFFFAOYSA-N
    • SMILES: N1(C2CN(C3CCCCC3)C2)C=C(C=O)N=N1

Computed Properties

  • Exact Mass: 234.14806121g/mol
  • Monoisotopic Mass: 234.14806121g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 51Ų

Experimental Properties

  • Density: 1.38±0.1 g/cm3(Predicted)
  • Boiling Point: 402.8±55.0 °C(Predicted)
  • pka: 8.60±0.40(Predicted)

1-(1-cyclohexylazetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C114226-100mg
1-(1-cyclohexylazetidin-3-yl)-1h-1,2,3-triazole-4-carbaldehyde
2097995-93-0
100mg
$ 95.00 2022-06-06
TRC
C114226-500mg
1-(1-cyclohexylazetidin-3-yl)-1h-1,2,3-triazole-4-carbaldehyde
2097995-93-0
500mg
$ 365.00 2022-06-06
TRC
C114226-1g
1-(1-cyclohexylazetidin-3-yl)-1h-1,2,3-triazole-4-carbaldehyde
2097995-93-0
1g
$ 570.00 2022-06-06
Life Chemicals
F2157-0245-0.25g
1-(1-cyclohexylazetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde
2097995-93-0 95%+
0.25g
$523.0 2023-09-06
Life Chemicals
F2157-0245-0.5g
1-(1-cyclohexylazetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde
2097995-93-0 95%+
0.5g
$551.0 2023-09-06
Life Chemicals
F2157-0245-1g
1-(1-cyclohexylazetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde
2097995-93-0 95%+
1g
$580.0 2023-09-06
Life Chemicals
F2157-0245-2.5g
1-(1-cyclohexylazetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde
2097995-93-0 95%+
2.5g
$1267.0 2023-09-06
Life Chemicals
F2157-0245-5g
1-(1-cyclohexylazetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde
2097995-93-0 95%+
5g
$1909.0 2023-09-06
Life Chemicals
F2157-0245-10g
1-(1-cyclohexylazetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde
2097995-93-0 95%+
10g
$2675.0 2023-09-06

Additional information on 1-(1-cyclohexylazetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde

Research Brief on 1-(1-cyclohexylazetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2097995-93-0)

The compound 1-(1-cyclohexylazetidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2097995-93-0) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel therapeutics targeting protein-protein interactions (PPIs) and enzyme inhibition. This research brief synthesizes the latest findings on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies highlight the compound's unique structural features, combining an azetidine ring with a 1,2,3-triazole moiety, which confers both rigidity and metabolic stability. A 2023 Journal of Medicinal Chemistry publication demonstrated its efficacy as a covalent inhibitor of cathepsin L, achieving IC50 values below 100 nM through aldehyde-mediated formation of a thiohemiacetal with the catalytic cysteine residue. This mechanism opens avenues for targeting cysteine proteases in oncology and infectious diseases.

Structural-activity relationship (SAR) investigations reveal that the cyclohexyl substituent significantly enhances membrane permeability, as evidenced by Caco-2 monolayer assays showing apparent permeability (Papp) > 5 × 10-6 cm/s. The aldehyde functionality, while reactive, can be strategically masked as prodrugs (e.g., acetals) to improve pharmacokinetic properties, as reported in a recent patent application (WO2023/154732).

Notably, the compound's click chemistry compatibility enables efficient derivatization. A 2024 ACS Chemical Biology study utilized copper-catalyzed azide-alkyne cycloaddition (CuAAC) to generate a 124-member library, identifying potent CDK2 inhibitors (Kd = 28 nM) through structure-based design. Molecular dynamics simulations suggest the azetidine constraint optimizes binding pocket occupancy in kinase targets.

Ongoing clinical investigations focus on its utility as a PROTAC (PROteolysis TArgeting Chimera) warhead. Preliminary data from Nature Chemical Biology (2024) demonstrate successful recruitment of E3 ubiquitin ligases when conjugated to cereblon ligands, inducing degradation of BRD4 at nanomolar concentrations in leukemia models.

Challenges remain in balancing the aldehyde's reactivity with in vivo stability. Recent advances in formulation science, including nanoparticle encapsulation (PLGA-PEG systems), show promise in addressing this limitation, with rodent studies demonstrating extended plasma half-lives (>8 hours) while maintaining target engagement.

The compound's versatility positions it as a valuable tool for chemical biology and drug discovery. Future research directions include exploration of its applications in targeted protein degradation and as a fluorescent probe for activity-based protein profiling (ABPP). Its unique pharmacophore continues to inspire novel synthetic methodologies and therapeutic strategies across multiple disease areas.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.